Cas no 505-19-1 (Hexahydropyridazine)

• Product Name: Hexahydropyridazine
• CAS No: 505-19-1
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• MDL: MFCD07434610
• CID: 37865
• PubChem ID: 136334
• Update Time: 2025-11-02

Hexahydropyridazine Chemical and Physical Properties

Names and Identifiers

• Hexahydropyridazine
• Diazinane
• Hexahydropyridazin
• 1,2,3,4,5,6-hexahydropyridazine
• 1,2-diazacyclohexane
• dihydro-pyridazine
• perhydrodiazine
• perhydropyridazine
• Pyridazine,hexahydro
• tetra-hydropyridazine
• AS-57058
• NSC-142576
• Pyridazine, hexahydro-
• NSC 142576
• 1,2-diazinane
• DTXSID80198515
• hexahydro-pyridazine
• EN300-209367
• AKOS006336246
• 3-(5-p-Tolyl-oxazol-2-yl)-propionicacid
• AMY19957
• MFCD07434610
• FT-0689845
• HTFFABIIOAKIBH-UHFFFAOYSA-N
• Pyridazine,hexahydro-
• CS-0036246
• NSC142576
• SB75246
• 505-19-1
• DB-029888

• MDL： MFCD07434610
• Inchi： 1S/C4H10N2/c1-2-4-6-5-3-1/h5-6H,1-4H2
• InChI Key： HTFFABIIOAKIBH-UHFFFAOYSA-N
• SMILES： N1CCCCN1

Computed Properties

• Exact Mass: 86.08440
• Monoisotopic Mass: 86.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• Density: 0.874
• Boiling Point: 107°Cat760mmHg
• Flash Point: 10.8°C
• Refractive Index: 1.424
• PSA: 24.06000
• LogP: 0.53200
• FEMA: 3415

Additional information on Hexahydropyridazine

Hexahydropyridazine (CAS No. 505-19-1): Properties, Applications, and Industry Insights

Hexahydropyridazine (CAS No. 505-19-1) is a saturated heterocyclic compound with significant relevance in pharmaceutical and chemical research. This six-membered ring structure, featuring two nitrogen atoms, serves as a key intermediate in synthesizing bioactive molecules. The growing demand for hexahydropyridazine derivatives in drug development has increased scientific interest in this compound, particularly for its potential in creating novel therapeutic agents.

The molecular structure of hexahydropyridazine exhibits unique chemical properties due to its piperazine-like framework. With a molecular formula of C₄H₁₀N₂, this compound demonstrates remarkable stability while maintaining reactivity at specific positions. Researchers value 505-19-1 for its versatility in organic synthesis, where it frequently acts as a building block for more complex nitrogen-containing compounds.

In pharmaceutical applications, hexahydropyridazine-based compounds have shown promise in addressing current healthcare challenges. Recent studies explore their potential in developing treatments for neurological disorders, with particular attention to their ability to cross the blood-brain barrier. The compound's structural features make it valuable for creating central nervous system (CNS) drugs, aligning with the growing focus on mental health therapeutics in the post-pandemic era.

The synthesis of hexahydropyridazine typically involves catalytic hydrogenation of pyridazine derivatives or selective reduction methods. Modern synthetic approaches emphasize green chemistry principles, responding to industry demands for sustainable production processes. Manufacturers of 505-19-1 are increasingly adopting environmentally friendly protocols that reduce waste generation and energy consumption.

Material science applications of hexahydropyridazine have gained attention in advanced polymer development. The compound serves as a modifier in specialty resins, contributing to improved thermal stability and mechanical properties. These innovations support emerging technologies in electronics encapsulation and high-performance coatings, sectors experiencing rapid growth due to renewable energy infrastructure development.

Analytical characterization of hexahydropyridazine employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. Quality control protocols for CAS 505-19-1 products have become more rigorous as applications expand into regulated industries. Recent advancements in analytical technology enable detection of impurities at parts-per-billion levels, ensuring product consistency for sensitive applications.

The global market for hexahydropyridazine intermediates reflects broader trends in fine chemical demand. Asia-Pacific regions show particularly strong growth, driven by expanding pharmaceutical manufacturing capabilities. Industry analysts project steady market expansion for 505-19-1 derivatives through 2030, with compound annual growth rates exceeding standard chemical industry benchmarks.

Storage and handling recommendations for hexahydropyridazine emphasize standard laboratory precautions for nitrogen-containing compounds. Proper container selection and environmental controls maintain product integrity during transportation and storage. Technical bulletins for CAS No. 505-19-1 provide detailed guidance on compatibility with common construction materials and optimal storage conditions.

Research continues to uncover new applications for hexahydropyridazine scaffolds in medicinal chemistry. Current investigations focus on structure-activity relationships that could lead to breakthrough treatments for chronic conditions. The compound's ability to serve as a versatile pharmacophore makes it valuable for addressing complex biological targets, particularly in age-related diseases that represent significant unmet medical needs.

Regulatory status of hexahydropyridazine varies by jurisdiction, with most regions classifying it as a standard laboratory chemical. Manufacturers and distributors of 505-19-1 maintain comprehensive safety documentation that addresses international chemical control regulations. The compound's favorable toxicological profile supports its continued use across multiple industries without significant regulatory restrictions.

Future developments in hexahydropyridazine chemistry will likely focus on catalytic asymmetric synthesis methods. The pharmaceutical industry's demand for enantiomerically pure intermediates drives innovation in stereoselective transformations of 505-19-1 derivatives. Emerging technologies in continuous flow chemistry may revolutionize production scales while maintaining precise control over reaction parameters.

Academic and industrial researchers frequently seek hexahydropyridazine suppliers with demonstrated expertise in nitrogen heterocycle chemistry. Reputable providers distinguish themselves through consistent product quality, comprehensive technical support, and reliable supply chain management. The compound's expanding role in cutting-edge research ensures ongoing demand from both established pharmaceutical companies and biotechnology startups.

Environmental fate studies of hexahydropyridazine indicate favorable biodegradation characteristics under typical conditions. This environmental profile supports sustainable use in industrial applications and aligns with corporate responsibility initiatives. Life cycle assessments of processes involving CAS 505-19-1 help manufacturers optimize their environmental performance while meeting product specifications.

Technical literature about hexahydropyridazine applications continues to grow, with recent publications highlighting innovative uses in materials science and medicinal chemistry. Patent analysis reveals increasing intellectual property activity surrounding 505-19-1 derivatives, particularly in pharmaceutical compositions and specialty chemical formulations. This trend reflects the compound's growing importance in advanced research and development.

Comparative studies of hexahydropyridazine analogs provide valuable structure-property relationship data for researchers. These investigations help optimize molecular designs for specific applications while minimizing undesirable characteristics. The systematic evaluation of hexahydropyridazine-based compounds contributes to more efficient drug discovery processes and material development programs.